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Compound of Interest

Compound Name: S-22153

Cat. No.: B1680385 Get Quote

For Immediate Use by Research, Scientific, and Drug Development Professionals

This document provides essential safety, handling, and disposal protocols for S-22153, a

potent and selective melatonin receptor antagonist. Adherence to these guidelines is critical for

ensuring laboratory safety and proper environmental stewardship.

Chemical Identification and Properties
S-22153 (CAS No. 180304-07-8) is a research chemical identified as a melatonin receptor

antagonist. The toxicological, physical, and chemical properties of this compound have not

been fully investigated. Therefore, it should be handled with the utmost care, assuming it is

potentially hazardous.

Property Data

Chemical Name
N-[2-(5-ethyl-1-benzothiophen-3-

yl)ethyl]acetamide

CAS Number 180304-07-8

Molecular Formula C₁₄H₁₇NOS

Molecular Weight 247.36 g/mol

Appearance Solid

Storage Store at -20°C for long-term storage.
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Health Hazard Information
As the toxicological properties of S-22153 are not fully known, it is imperative to minimize

exposure. The following are general precautionary measures:

Potential Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

Symptoms of Exposure: Unknown. Assume that exposure may cause irritation to the skin,

eyes, and respiratory tract. In case of any adverse symptoms after handling, seek immediate

medical attention.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling S-22153 to prevent exposure.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: A laboratory coat is required. Ensure that skin is not exposed.

Respiratory Protection: If working with the solid form where dust may be generated, or if

aerosolization is possible, a NIOSH-approved respirator is recommended.

Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring safety.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
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Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Long-term storage is recommended at -20°C.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear appropriate PPE. For a solid spill, gently cover with an absorbent

material to avoid dust generation. For a solution, absorb with an inert material (e.g.,

vermiculite, sand).

Collection: Carefully collect the absorbed material into a sealed container for disposal.

Decontamination: Clean the spill area with a suitable decontaminating agent, followed by a

thorough wash with soap and water.

Disposal: Dispose of the contaminated materials as hazardous waste according to

institutional and local regulations.

S-22153 Disposal Procedures
Proper disposal of S-22153 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Identification: All waste containing S-22153, including unused product, solutions, and

contaminated labware (e.g., pipette tips, tubes, gloves), must be classified as hazardous

chemical waste.
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Waste Segregation: Do not mix S-22153 waste with other waste streams unless specifically

instructed by your institution's Environmental Health and Safety (EHS) department.

Containerization:

Collect all S-22153 waste in a designated, leak-proof, and chemically compatible

container.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name

"S-22153".

Storage of Waste: Store the waste container in a designated satellite accumulation area that

is secure and away from incompatible materials.

Arranging for Disposal: Contact your institution's EHS department to schedule a pickup for

the hazardous waste. Do not attempt to dispose of S-22153 down the drain or in regular

trash.

Documentation: Maintain accurate records of the amount of S-22153 disposed of, as

required by your institution and local regulations.

Experimental Protocol: Investigating Melatonin
Receptor Antagonism
The following is a generalized in-vitro protocol to assess the antagonist activity of S-22153 at

melatonin receptors (MT1 and MT2).

Objective: To determine the inhibitory concentration (IC₅₀) of S-22153 on melatonin-induced

signaling in a cell-based assay.

Materials:

Cells expressing human MT1 or MT2 receptors (e.g., HEK293 or CHO cells).

Cell culture medium and supplements.

Melatonin.
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S-22153.

Assay buffer.

cAMP assay kit (as melatonin receptor activation typically leads to a decrease in intracellular

cAMP).

Methodology:

Cell Culture: Culture the MT1 or MT2 expressing cells according to standard protocols.

Cell Plating: Seed the cells into a multi-well plate at a predetermined density and allow them

to attach overnight.

Compound Preparation:

Prepare a stock solution of S-22153 in a suitable solvent (e.g., DMSO).

Perform serial dilutions of S-22153 in assay buffer to create a range of concentrations.

Prepare a solution of melatonin at a concentration that elicits a sub-maximal response

(e.g., EC₈₀).

Assay Procedure:

Wash the cells with assay buffer.

Add the different concentrations of S-22153 to the wells and incubate for a specified

period (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

Add the melatonin solution to the wells (except for the negative control).

Incubate for a further period to allow for receptor activation and subsequent change in

intracellular cAMP levels.

cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a

commercially available cAMP assay kit, following the manufacturer's instructions.
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Data Analysis:

Plot the cAMP concentration against the logarithm of the S-22153 concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value of S-22153.

Signaling Pathway and Experimental Workflow
S-22153 acts as an antagonist at the MT1 and MT2 melatonin receptors. These are G-protein

coupled receptors (GPCRs) that, upon activation by melatonin, typically inhibit adenylyl

cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).
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Caption: Melatonin receptor signaling pathway and the antagonistic action of S-22153.
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Caption: Workflow for determining the in-vitro antagonist activity of S-22153.

To cite this document: BenchChem. [Comprehensive Safety and Disposal Guide for S-
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[https://www.benchchem.com/product/b1680385#s-22153-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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